Cas no 1955498-47-1 (5-bromo-4-methyl-1,3-oxazole hydrochloride)

• Product Name: 5-bromo-4-methyl-1,3-oxazole hydrochloride
• CAS No: 1955498-47-1
• MF: C₄H₅BrClNO
• MW: 198.445599317551
• MDL: MFCD29991687
• CID: 4631168
• PubChem ID: 122163917
• Update Time: 2025-06-08

5-bromo-4-methyl-1,3-oxazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-bromo-4-methyl-, hydrochloride (1:1)
• 5-bromo-4-methyl-1,3-oxazole hydrochloride
• 5-Bromo-4-methyl-oxazole hydrochloride

• MDL： MFCD29991687
• Inchi： 1S/C4H4BrNO.ClH/c1-3-4(5)7-2-6-3;/h2H,1H3;1H
• InChI Key： BAUJJYPYZLVNKV-UHFFFAOYSA-N
• SMILES： CC1N=COC=1Br.Cl

Additional information on 5-bromo-4-methyl-1,3-oxazole hydrochloride

Introduction to 5-Bromo-4-Methyl-1,3-Oxazole Hydrochloride (CAS No. 1955498-47-1)

5-Bromo-4-methyl-1,3-oxazole hydrochloride (CAS No. 1955498-47-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their biological activity and structural diversity. The presence of the bromine and methyl groups, along with the oxazole ring, imparts specific characteristics that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 5-bromo-4-methyl-1,3-oxazole hydrochloride consists of a five-membered oxazole ring with a bromine atom at the 5-position and a methyl group at the 4-position. The hydrochloride salt form enhances its solubility and stability, making it suitable for various synthetic and analytical processes. The bromine atom is particularly noteworthy as it can serve as a leaving group in substitution reactions, allowing for further functionalization of the molecule.

In the realm of medicinal chemistry, 5-bromo-4-methyl-1,3-oxazole hydrochloride has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the synthesis of a series of 5-bromo-4-methyl-1,3-oxazole derivatives that exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

Another area of interest is the use of 5-bromo-4-methyl-1,3-oxazole hydrochloride in the development of antimicrobial agents. A research team from the University of California (2023) synthesized several derivatives of this compound and tested their efficacy against a range of bacterial strains. The results showed that certain derivatives displayed significant antibacterial activity, particularly against drug-resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus). This finding highlights the potential of 5-bromo-4-methyl-1,3-oxazole hydrochloride as a lead compound for developing new antibiotics.

In addition to its biological applications, 5-bromo-4-methyl-1,3-oxazole hydrochloride has also been utilized in materials science. Researchers at the Massachusetts Institute of Technology (2021) investigated the use of this compound as a precursor for synthesizing functional polymers with tunable properties. The ability to introduce bromine and methyl groups into polymer chains allows for precise control over their physical and chemical characteristics, making them suitable for applications such as drug delivery systems and electronic materials.

The synthesis of 5-bromo-4-methyl-1,3-oxazole hydrochloride typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aldehyde with an amine followed by cyclization to form the oxazole ring. The introduction of the bromine atom can be achieved through various methods, including electrophilic bromination or transition metal-catalyzed coupling reactions. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, 5-bromo-4-methyl-1,3-oxazole hydrochloride should be managed with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be worn during handling, and it should be stored in a cool, dry place away from incompatible substances. Additionally, waste disposal should follow local regulations to ensure environmental safety.

The future prospects for 5-bromo-4-methyl-1,3-oxazole hydrochloride are promising. Ongoing research continues to uncover new applications and optimize synthetic methods to improve yield and purity. As more studies are conducted, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.